Cas no 67483-70-9 (2-(methylsulfonimidoyl)aniline)

2-(methylsulfonimidoyl)aniline structure
67483-70-9 structure
Product Name:2-(methylsulfonimidoyl)aniline
CAS No:67483-70-9
Molecular Formula:C7H10N2OS
Molecular Weight:170.2321
MDL:MFCD30162044
CID:966111
PubChem ID:324179

2-(methylsulfonimidoyl)aniline Properties

Names and Identifiers

    • 2-(methylsulfonimidoyl)aniline
    • AC1L8A31
    • NSC288531
    • NSC-288531
    • 2-(S-Methylsulfonimidoyl)benzenamine
    • EN300-307766
    • 67483-70-9
    • 2-(S-Methanesulfonimidoyl)aniline
    • AKOS040768346
    • SCHEMBL14007555
    • 2-(S-methylsulfonimidoyl)aniline
    • DTXSID30314783
    • GS0098
    • (2-aminophenyl)(imino)methyl-lambda6-sulfanone
    • (2-Aminophenyl)(imino)(methyl)-l6-sulfanone
    • MDL: MFCD30162044
    • InChIKey: FULSFYWIHLUPAJ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C7H10N2OS/c1-11(9,10)7-5-3-2-4-6(7)8/h2-5,9H,8H2,1H3
    • SMILES: CS(=N)(=O)C1=CC=CC=C1N

Computed Properties

  • Exact Mass: 170.0515
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 170.05138412g/mol
  • Heavy Atom Count: 11
  • Complexity: 233
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • LogP: 2.85090
  • PSA: 66.94

2-(methylsulfonimidoyl)aniline Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P021O37-50mg
(2-aminophenyl)(imino)methyl-lambda6-sulfanone
67483-70-9 95%
50mg
$246.00 2024-04-22
Aaron
AR021OBJ-50mg
(2-aminophenyl)(imino)methyl-lambda6-sulfanone
67483-70-9 95%
50mg
$239.00 2025-02-14
Ambeed
A1215351-50mg
(2-Aminophenyl)(imino)(methyl)-l6-sulfanone
67483-70-9 98%
50mg
$239.0
Enamine
EN300-307766-0.05g
(2-aminophenyl)(imino)methyl-lambda6-sulfanone
67483-70-9 95.0%
0.05g
$155.0 2025-03-19
Manchester Organics
S69752-0.25g
2-(methylsulfonimidoyl)aniline
67483-70-9
0.25g
£205.00 2023-09-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBUB732-1G
2-(methylsulfonimidoyl)aniline
67483-70-9 95%
1g
¥ 11,088.00
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1716367-1g
2-(S-Methylsulfonimidoyl)benzenamine
67483-70-9 98%
1g
¥11760.00 2024-05-04

2-(methylsulfonimidoyl)aniline Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:67483-70-9)2-(methylsulfonimidoyl)aniline
A1089494
Purity:99%/99%/99%/99%
Quantity:50mg/100mg/1g/5g
Price($):215.0/310.0/853.0/2430.0